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Compound of Interest

Compound Name: Dimethyl acid pyrophosphate
CAS No.: 26644-00-8
Cat. No.: B3432473

Get Quote

Executive Summary & Disambiguation

The Core Distinction: The confusion between Dimethyl Acid Pyrophosphate and
Dimethylallyl Pyrophosphate (DMAPP) typically stems from nomenclature overlap ("Dimethyl" +
"Pyrophosphate").[1] However, they represent two chemically and functionally distinct classes
of compounds:

o Dimethylallyl Pyrophosphate (DMAPP): A ngcontent-ng-c3932382896=""_nghost-ng-
€102404335="" class="inline ng-star-inserted">

biological metabolite.[1] It is the universal electrophilic isomer used by nature to
biosynthesize terpenes, steroids, and prenylated proteins. It contains an allyl group.[1][2][3]

o Dimethyl Acid Pyrophosphate: A

synthetic industrial reagent.[4] It is a methylated ester of pyrophosphoric acid, typically used
as a chemical intermediate or catalyst.[1] It contains methyl ester groups directly attached to
the phosphate core.[1]
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Immediate Action: If your research involves terpene biosynthesis, statin development, or
metabolic engineering, you require DMAPP (CAS: 358-72-5).[1] If you are performing organic
synthesis requiring a methylating or phosphorylating agent, you may be using Dimethyl Acid
Pyrophosphate (CAS: 26644-00-8).[1][2][4]

Structural Chemistry & Physicochemical
Properties[1][2][7][8]

To understand the reactivity differences, we must analyze the molecular architecture.

Structural Comparison[2]

« DMAPP (

): Features a dimethylallyl (prenyl) group attached to a pyrophosphate moiety.[1][2][5] The
reactivity is driven by the allylic carbocation resonance stabilized by the double bond.[1]

o Dimethyl Acid Pyrophosphate (

): Features two methyl groups esterified to the pyrophosphate backbone (typically
symmetrical

-dimethyl).[1] It functions as a strong acid and a potential methyl donor.[1]

Visualization of Structures

The following diagram contrasts the connectivity of both molecules.
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Figure 1: Structural connectivity comparison.[1] DMAPP links a hydrophobic prenyl tail to PPi,
whereas Dimethyl Acid Pyrophosphate links two methyl caps to the PPi core.

Quantitative Data Table
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Dimethylallyl Dimethyl Acid
Pyrophosphate (DMAPP) Pyrophosphate

Feature

358-72-5 (Free acid); 69382-
CAS Number 26644-00-8
61-2 (NH4 salt)

Formula
Mol.[1][2][6] Weight 246.09 g/mol 206.03 g/mol
) Unstable oil (acid); White solid ] o
Physical State Viscous Liquid
(salt)
o Polyprotic (pKal ~1.5, pKa2 ]
Acidity (pKa) Strong Acid (pKa < 1)
~6.[1]5)
Electrophilic Allylic Alkylation (
Primary Reactivity Methylation or Phosphorylation
-like)
- Hydrolyzes rapidly in acid (t1/2  Hygroscopic, corrosive,
Stability

< 30 min at pH 4) relatively stable

Biological Context vs. Industrial Application
DMAPP: The Isoprenoid Precursor

DMAPRP is the electrophilic isomer of Isopentenyl Pyrophosphate (IPP).[1] In drug development,
DMAPP is critical because:

e Biosynthesis: It is the product of the Mevalonate pathway (humans) and MEP pathway
(bacteria/plants).[1][7][8]

» Target for Statins: Statins inhibit HMG-CoA reductase, upstream of DMAPP.

o Target for Bisphosphonates: Nitrogen-containing bisphosphonates inhibit Farnesyl
Pyrophosphate Synthase (FPPS), preventing DMAPP from condensing with IPP.[1]

Mechanism of Action: DMAPP releases the pyrophosphate group (PPi) to form a resonance-
stabilized dimethylallyl cation.[1] This cation attacks the double bond of IPP to form Geranyl
Pyrophosphate (GPP, C10).[1]
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Figure 2: The central role of DMAPP in the Mevalonate pathway.[1] It acts as the "starter unit"
for terpene chain elongation.

Dimethyl Acid Pyrophosphate: The Reagent

This compound does not exist in biological pathways. It is used in organic synthesis as:
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» Methylating Agent: Can transfer methyl groups to nucleophiles under thermal conditions.

o Catalyst: Used in specialized dehydration or rearrangement reactions where a non-agueous
proton source with a phosphate counter-ion is required.

e Corrosion Inhibitor: Occasionally used in industrial surface treatment formulations.

Experimental Protocols & Handling

The handling of these two compounds requires diametrically opposed safety protocols.[1]

Protocol: Handling DMAPP for Enzyme Assays

Context: Validating a novel FPPS inhibitor.

o Storage: DMAPP is extremely acid-labile.[1] Store as the ammonium salt at -20°C or -80°C.
Never store in acidic buffers.

» Solubilization:

o Dissolve in 50 mM Tris-HCI (pH 8.0) or NH4HCO3.

o Avoid unbuffered water (pH can drop due to CO2 absorption, causing hydrolysis).[1]
» Reaction Buffer:

o Must contain Mg2+ (typically 2-5 mM MgCI2) to complex the pyrophosphate moiety,
facilitating enzyme binding.[1]

o Include thiol protectants (DTT) if the enzyme has active-site cysteines.[1]

Protocol: Handling Dimethyl Acid Pyrophosphate

Context: Using as a reagent in organic synthesis.

o Safety: This is a corrosive liquid (Category 1B Skin Corrosion).[1] Wear butyl rubber gloves,
face shield, and work in a fume hood.

¢ Reaction Conditions:
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o Compatible with organic solvents (DCM, Acetonitrile).[1]

o Exothermic reaction with water; hydrolyzes to monomethyl phosphate and phosphoric
acid.[1]

Quenching: Neutralize excess reagent with saturated Sodium Bicarbonate (

) solution slowly to manage gas evolution.

References

Poulter, C. D., & Rilling, H. C. (1978). The Prenyl Transfer Reaction.[1] Enzymatic and
Mechanistic Studies of the 1'-4 Coupling Reaction in the Terpene Biosynthetic Pathway.
Accounts of Chemical Research. [1]

Oldfield, E. (2010).[1] Targeting Isoprenoid Biosynthesis for Drug Discovery: Bench to
Bedside. Accounts of Chemical Research. [1]

PubChem Compound Summary. (2024). Dimethylallyl pyrophosphate (CID 647).[1][5]
National Center for Biotechnology Information.[1]

Sigma-Aldrich Safety Data Sheet. (2024). Dimethyl Acid Pyrophosphate (CAS 26644-00-
8).[1][2]141[°]

Wang, W., & Oldfield, E. (2014). Bioorganophosphorus Chemistry: Bisphosphonates and
Terpene Biosynthesis. Topics in Current Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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